3,4-Dimethoxy-5-sulfamoylthiophene-2-carboxylic acid
Overview
Description
3,4-Dimethoxy-5-sulfamoylthiophene-2-carboxylic acid is a chemical compound with the CAS Number: 2243506-86-5 . It has a molecular weight of 267.28 and its IUPAC name is 3,4-dimethoxy-5-sulfamoylthiophene-2-carboxylic acid . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 3,4-Dimethoxy-5-sulfamoylthiophene-2-carboxylic acid is 1S/C7H9NO6S2/c1-13-3-4 (14-2)7 (16 (8,11)12)15-5 (3)6 (9)10/h1-2H3, (H,9,10) (H2,8,11,12) . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
3,4-Dimethoxy-5-sulfamoylthiophene-2-carboxylic acid is a powder that is stored at room temperature . It has a molecular weight of 267.28 .Scientific Research Applications
Corrosion Inhibitors
Thiophene derivatives are used in industrial chemistry and material science as corrosion inhibitors .
Organic Semiconductors
They play a significant role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
Thiophene-mediated molecules are used in OFETs .
Organic Light-Emitting Diodes (OLEDs)
They are also utilized in the fabrication of OLEDs .
Material Science
Thiophene derivatives find large application in material science .
Coordination Chemistry
They are used in coordination chemistry as well .
Pharmaceutical Industry
Thiophene has a broad spectrum of pharmacological potential with numerous applications in the pharmaceutical industry .
Antimicrobial Activity
These derivatives show high antimicrobial activity against various microbial infections .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3,4-Dimethoxy-5-sulfamoylthiophene-2-carboxylic acid are currently unknown
Result of Action
The molecular and cellular effects of 3,4-Dimethoxy-5-sulfamoylthiophene-2-carboxylic acid’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the activity of 3,4-Dimethoxy-5-sulfamoylthiophene-2-carboxylic acid . .
properties
IUPAC Name |
3,4-dimethoxy-5-sulfamoylthiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO6S2/c1-13-3-4(14-2)7(16(8,11)12)15-5(3)6(9)10/h1-2H3,(H,9,10)(H2,8,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZORAJJZNXBTLC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(SC(=C1OC)S(=O)(=O)N)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2243506-86-5 |
Source
|
| Record name | 3,4-dimethoxy-5-sulfamoylthiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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